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Compound of Interest

Compound Name: H-Met-Val-OH

Cat. No.: B083559 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of synthetic peptides like H-Met-Val-OH is paramount to ensuring both personal

safety and the integrity of experimental data. This guide provides essential, immediate safety

and logistical information, including detailed operational and disposal plans, to foster a secure

laboratory environment. While specific hazard data for H-Met-Val-OH is not fully established, it

should be handled with the utmost care as a potentially hazardous chemical, taking all

necessary precautions to prevent inhalation, and skin and eye contact.

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling H-Met-Val-OH. A risk assessment should be conducted for

specific laboratory tasks to determine if additional PPE is required.[1] The following table

summarizes the recommended PPE:
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.[1] Must meet ANSI

Z87.1 standards.[1]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[1]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[1]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance. Gloves

should be inspected before

use and changed immediately

if they become contaminated

or come into contact with the

peptide.[1]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles.[1] Work

should ideally be conducted in

a fume hood or biosafety

cabinet.[2]

General Attire
Long Pants & Closed-Toe

Shoes

Required minimum attire for

working in any laboratory

where hazardous materials are

handled.[1]
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Operational Plan: Step-by-Step Handling Procedures
Adherence to a strict operational protocol is essential for minimizing exposure risk and

maintaining the quality of the peptide.

1. Preparation and Planning:

Review the Safety Data Sheet (SDS): Before handling any new chemical, thoroughly review

its SDS. This document contains specific information on hazards, first-aid measures, and

stability.[2]

Designated Work Area: All handling of H-Met-Val-OH should be confined to a designated,

clean, and organized laboratory area or bench.[2][3]

Gather Materials: Ensure all necessary equipment, such as sterile pipettes, vials, and

syringes, are readily available to avoid cross-contamination.[2]

2. Handling Lyophilized Powder:

Work in a Ventilated Area: Due to the risk of aerosolization, always handle the lyophilized

powder in a fume hood or biosafety cabinet.[2]

Careful Transfer: When transferring the powder, do so carefully to minimize the creation of

dust.

3. Reconstitution:

Use Appropriate Solvents: Reconstitute the peptide using high-purity water or a buffer

recommended for laboratory use.

Aliquotting: To prevent degradation from multiple freeze-thaw cycles and to minimize

contamination, divide the reconstituted solution into sterile, single-use aliquots.[1]

Labeling: Clearly label each aliquot with the peptide name, concentration, and the date of

preparation.[1][3][4]

4. Storage:
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Lyophilized Powder: Store at -20°C or -80°C for long-term stability.[2][3]

Reconstituted Solutions: Store according to laboratory standards, often at 4°C for short-term

storage or frozen for longer periods.[3] Protect from light.[3]

Disposal Plan: Ensuring a Safe and Compliant
Laboratory
Proper disposal of H-Met-Val-OH and any contaminated materials is critical for laboratory

safety and regulatory compliance. Peptides should be treated as chemical waste and never

disposed of down the drain or in regular trash.[1]

1. Waste Segregation:

Solid Waste: Collect all materials that have come into contact with the peptide, such as

pipette tips, gloves, and empty vials, in a designated, clearly labeled, and leak-proof

hazardous waste container.[1]

Liquid Waste: Collect peptide solutions in appropriate, clearly labeled hazardous waste

containers. Do not fill containers more than 80%.

2. Institutional Protocols:

Follow Guidelines: Adhere to your institution's environmental health and safety (EH&S)

guidelines for the disposal of chemical waste.[2]

Coordinate Pickup: Schedule regular pickups with your institution's EH&S department to

ensure compliant disposal through a licensed hazardous waste contractor.[2]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling and

disposal of H-Met-Val-OH.
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Caption: Workflow for safe handling and disposal of H-Met-Val-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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